molecular formula C15H17F3N4 B5537237 4-(4-ethyl-1-piperazinyl)-2-(trifluoromethyl)quinazoline

4-(4-ethyl-1-piperazinyl)-2-(trifluoromethyl)quinazoline

Cat. No. B5537237
M. Wt: 310.32 g/mol
InChI Key: RULAUZPSBUPVDR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

Quinazoline derivatives are synthesized through various methods, including the cyclization of anthranilic acid derivatives, nucleophilic substitution reactions, and palladium-catalyzed oxidative carbonylation. For example, the synthesis of 4-phenoxy-2-(1-piperazinyl)quinazolines involved the examination for anticonvulsive and antihypoxic activities, highlighting the methodological diversity in quinazoline synthesis (Hori et al., 1990).

Molecular Structure Analysis

Quinazoline derivatives often feature substitutions at the 2, 4, and 6 positions of the quinazoline ring, with variations in the substituents leading to significant differences in their chemical and biological properties. The structural diversity of these compounds is vast, with many featuring piperazinyl groups for enhanced biological activity (Costa et al., 2004).

Chemical Reactions and Properties

Quinazoline derivatives undergo various chemical reactions, including nitrosation, cyclization, and hydrolysis, depending on their specific substituents. These reactions are crucial for further modifications and the development of new compounds with desired biological activities (Gescher et al., 1977).

Scientific Research Applications

Pharmacological and Therapeutic Applications

Quinazoline derivatives have been extensively researched for their pharmacological and therapeutic properties. For instance, quinazoline-based compounds have been identified as potent α1-adrenoceptor antagonists, showing significant activity in human hyperplastic prostate, suggesting their potential use in treating conditions like benign prostatic hyperplasia (Chueh et al., 2002). Another study found quinazoline derivatives to exhibit anticonvulsive and antihypoxic activities, making them promising candidates for antiepileptic drugs (Hori et al., 1990).

Antimicrobial and Antituberculosis Activity

Quinazoline derivatives have also shown significant antimicrobial and antituberculosis activities. A study on 2-(4-cyano-3-trifluoromethylphenyl amino)-4-(4-quinazolinyloxy)-6-piperazinyl(piperidinyl)-s-triazines revealed potent inhibition against various bacterial and fungal strains, as well as antituberculosis activity (Patel et al., 2012). This highlights the potential of quinazoline derivatives in developing new antimicrobial agents.

Corrosion Inhibition

In material science, quinazoline derivatives have been studied for their corrosion inhibition properties. A study demonstrated that piperazine-substituted quinazolin-4(3H)-one derivatives effectively inhibit corrosion in mild steel in acidic environments (Chen et al., 2021). This suggests their potential application in developing new corrosion inhibitors for industrial applications.

Stability Under Stressful Conditions

The stability of quinazoline derivatives under stressful conditions has been a subject of study, revealing that these compounds are stable to UV radiation, elevated temperatures, and oxidants, although they are susceptible to hydrolysis in alkaline environments. This information is crucial for the development of pharmaceutical substances, ensuring their stability and efficacy under various storage and application conditions (Gendugov et al., 2021).

properties

IUPAC Name

4-(4-ethylpiperazin-1-yl)-2-(trifluoromethyl)quinazoline
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H17F3N4/c1-2-21-7-9-22(10-8-21)13-11-5-3-4-6-12(11)19-14(20-13)15(16,17)18/h3-6H,2,7-10H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RULAUZPSBUPVDR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1CCN(CC1)C2=NC(=NC3=CC=CC=C32)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H17F3N4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

310.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(4-Ethyl-1-piperazinyl)-2-(trifluoromethyl)quinazoline

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.